Cas no 310444-98-5 (Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 310444-98-5
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 1084697
• PubChem ID: 53760278
• Update Time: 2025-04-20

Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate
• 1-amino-3-propanethiol
• 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• 1-Amino-3-propylpyrrole-2,4-dicarboxylic Acid Diethyl Ester
• 1-mercapto-3-aminopropane
• 1-Propanethiol, 3-amino-
• 3-Aminopropane
• 3-amino-propanethiol
• 3-Aminopropanethiol
• 3-Mercaptopropylamine
• EINECS 207-326-4
• homocysteamine
• Mercaptopropylamine
• thiopropylamine
• SCHEMBL4050021
• 310444-98-5
• 2,4-diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： 1S/C13H20N2O4/c1-4-7-9-10(12(16)18-5-2)8-15(14)11(9)13(17)19-6-3/h8H,4-7,14H2,1-3H3
• InChI Key： DHJFMUPNQKBJTG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C(=O)OCC)=CN1N)CCC)=O

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų